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Introduction

EPA Method 533 is a validated method for the determination of 25 per- and polyfluoroalkyl

substances (PFAS) in drinking water.[1][2][3][4] The method utilizes solid phase extraction

(SPE) to extract and concentrate the target analytes from water samples, followed by analysis

using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][5] A key feature of

this method is the use of isotope dilution, which improves accuracy by correcting for matrix

effects and variations in extraction efficiency.[3][6] The method employs a weak anion

exchange (WAX) SPE sorbent, which is particularly effective for extracting the more polar,

short-chain PFAS that were not included in previous methods like EPA 537.1.[7]

This document provides a detailed protocol for performing the solid phase extraction portion of

EPA Method 533, intended for researchers, scientists, and professionals in environmental

testing and drug development.

Analyte List

EPA Method 533 covers the analysis of 25 PFAS compounds.[3] The method is designed to

address some of the more challenging shorter-chain acids and sulfonates.[4]
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Experimental Protocol: Solid Phase Extraction (SPE)

This protocol outlines the manual SPE procedure for EPA Method 533. Automated SPE

systems may be used, but the extraction and elution steps must be consistent with the manual

procedure.[5]

Materials and Reagents

SPE Cartridges: Weak anion exchange (WAX) cartridges. The method development used

500 mg cartridges for 250 mL samples, and 200 mg cartridges are acceptable for 100 mL

samples.[5] The sorbent must have a pKa above 8 to remain positively charged during

extraction.[5]

Sample Bottles: Polypropylene or polyethylene bottles with polypropylene screw caps.[5][8]

Reagents:

Methanol (HPLC grade or higher)

Reagent Water (PFAS-free)

Ammonium acetate

Ammonium hydroxide

Isotope Dilution Analogs (IDAs) and Isotope Performance Standards (IPSs)

Apparatus:

SPE vacuum manifold

Nitrogen evaporator with a water bath

Polypropylene collection tubes (15 mL)

Volumetric flasks and pipettes

Sample Collection and Preservation
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Samples must be collected in plastic bottles (polypropylene or polyethylene).[5]

The sample volume can range from 100–250 mL.[5][6]

Preserve samples with ammonium acetate.[9]

Store samples at or below 6°C until extraction and extract within 28 days of collection.[8]

SPE Procedure

Sample Pre-treatment:

Allow samples to reach room temperature.

Add the isotope dilution analogues to all samples, blanks, and control samples.[6]

For samples preserved with ammonium acetate, verify the pH is between 6.0 and 8.0.[10]

Cartridge Conditioning:

Place the WAX SPE cartridges on the vacuum manifold.

Wash the cartridges with 15 mL of methanol.

Equilibrate the cartridges with 15 mL of reagent water. Do not allow the cartridges to go

dry.

Sample Loading:

Attach a sample transfer tube to the top of the cartridge and place the other end into the

sample bottle.

Adjust the vacuum to achieve a flow rate of approximately 5 mL/min.[10] Higher flow rates

may result in low analyte recovery.[10]

After the entire sample has passed through the cartridge, rinse the sample bottle with 10

mL of 1 g/L ammonium acetate in reagent water and draw the rinsate through the

cartridge.[10]
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Cartridge Washing:

Wash the cartridge with 10 mL of a solution of 25 mM ammonium acetate in water.

Add 1 mL of methanol to the sample bottle and draw it through the transfer tube and

cartridge to remove residual water.[10]

Dry the cartridge under high vacuum for 5 minutes.[10]

Elution:

Place 15 mL polypropylene collection tubes in the manifold.

Rinse the sample bottle with 5 mL of methanol containing 2% ammonium hydroxide (v/v).

[10]

Elute the analytes by drawing this solution through the cartridge in a dropwise fashion.[10]

Repeat the rinse and elution with a second 5 mL aliquot of the elution solvent.[10]

Extract Concentration and Reconstitution:

Concentrate the eluate to dryness under a gentle stream of nitrogen in a water bath

heated to 55–60 °C.[10]

Reconstitute the dried extract with 1.0 mL of 20% reagent water in methanol (v/v).[5][10]

Add the isotope performance standards to the final extract and vortex.[6][10]

Data Presentation

The following tables summarize quantitative data related to the performance of EPA Method

533.

Table 1: Method Performance and Quality Control Criteria
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Parameter Requirement

Calibration Curve Minimum of 5 points, R² > 0.99

Minimum Reporting Level (MRL)

Lowest calibration standard must be at or below

the MRL. Analyte recovery must be 50-150% at

the 99% prediction level.[11]

Isotope Dilution Analogue Recovery 50-200% of the true concentration.[12]

Isotope Performance Standard Recovery
50-150% of the average area from the initial

calibration.[11]

Laboratory Fortified Blank (LFB) Recovery 70-130% of the true value.[13]

LFB Precision (%RSD) ≤ 20%[13]

Table 2: Example Minimum Reporting Levels (MRLs)

Analyte MRL (ng/L)

All analytes (except PFHpA) 2

PFHpA 4

Note: These MRLs are based on a specific

application note and may vary between

laboratories.[6][11]

Table 3: Example Analyte Recoveries in Spiked Reagent Water

Spiking Level Recovery Range %RSD

10 ng/L 70-130% <20%

80 ng/L 70-130% <20%

Source: UCT Application

Note[10]
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Mandatory Visualization

Sample & Cartridge Preparation

Extraction

Elution & Concentration

1. Sample Pre-treatment
(Spike with IDAs)

2. Cartridge Conditioning
(Methanol, Reagent Water)

3. Sample Loading
(~5 mL/min)

4. Cartridge Washing
(Ammonium Acetate, Methanol)

5. Cartridge Drying
(High Vacuum)

6. Elution
(Methanol with 2% NH4OH)

7. Concentration
(Nitrogen Evaporation)

8. Reconstitution
(Spike with IPSs)

LC-MS/MS Analysis

Click to download full resolution via product page
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Caption: Workflow for Solid Phase Extraction in EPA Method 533.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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